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molecular formula C11H16N2O2 B8521833 Tert-butyl (2-aminopyridin-4-yl)acetate

Tert-butyl (2-aminopyridin-4-yl)acetate

Cat. No. B8521833
M. Wt: 208.26 g/mol
InChI Key: FTWIFVJWUNFDEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09206199B2

Procedure details

tert-butyl{2-[(diphenylmethylidene)amino]-pyridin-4-yl}acetate (35 mg, 0.94 mmol) was dissolved in 1:1 mixture of THF/water (5 mL) and treated with 500 μL of a 1N aqueous hydrochloric acid solution. The reaction was allowed to stir at ambient temperature for 30 minutes and then concentrated in vacuo. The crude residue was dissolved in DCM and washed with a saturated aqueous sodium bicarbonate solution. The organic layers were dried over sodium sulfate, filtered and concentrated to afford crude title compound which was used without further purification: LC-MS: (M+H)+209.
Name
tert-butyl{2-[(diphenylmethylidene)amino]-pyridin-4-yl}acetate
Quantity
35 mg
Type
reactant
Reaction Step One
Name
THF water
Quantity
5 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
crude title compound

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6](=[O:28])[CH2:7][C:8]1[CH:13]=[CH:12][N:11]=[C:10]([N:14]=C(C2C=CC=CC=2)C2C=CC=CC=2)[CH:9]=1)([CH3:4])([CH3:3])[CH3:2].Cl>C1COCC1.O>[NH2:14][C:10]1[CH:9]=[C:8]([CH2:7][C:6]([O:5][C:1]([CH3:4])([CH3:3])[CH3:2])=[O:28])[CH:13]=[CH:12][N:11]=1 |f:2.3|

Inputs

Step One
Name
tert-butyl{2-[(diphenylmethylidene)amino]-pyridin-4-yl}acetate
Quantity
35 mg
Type
reactant
Smiles
C(C)(C)(C)OC(CC1=CC(=NC=C1)N=C(C1=CC=CC=C1)C1=CC=CC=C1)=O
Name
THF water
Quantity
5 mL
Type
solvent
Smiles
C1CCOC1.O
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at ambient temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The crude residue was dissolved in DCM
WASH
Type
WASH
Details
washed with a saturated aqueous sodium bicarbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layers were dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
crude title compound
Type
product
Smiles
NC1=NC=CC(=C1)CC(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.